Cas no 2229523-18-4 (N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine)

N,N-Dimethyl-3-(morpholin-2-yl)pyridin-2-amine is a heterocyclic compound featuring a pyridine core substituted with a morpholine moiety and a dimethylamino group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The morpholine ring enhances solubility and bioavailability, while the dimethylamino group contributes to electron-donating effects, influencing reactivity in nucleophilic substitutions or metal-catalyzed couplings. Its balanced lipophilicity and polarity make it suitable for drug discovery applications, particularly in modulating CNS-targeted molecules. The compound's stability under standard conditions ensures reliable handling and storage. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications.
N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine structure
2229523-18-4 structure
Product Name:N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine
CAS No:2229523-18-4
MF:C11H17N3O
MW:207.272182226181
CID:5922417
PubChem ID:165867384
Update Time:2025-06-08

N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine
    • EN300-1743348
    • 2229523-18-4
    • Inchi: 1S/C11H17N3O/c1-14(2)11-9(4-3-5-13-11)10-8-12-6-7-15-10/h3-5,10,12H,6-8H2,1-2H3
    • InChI Key: FQJNCNDGKREVBJ-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1=CC=CN=C1N(C)C

Computed Properties

  • Exact Mass: 207.137162174g/mol
  • Monoisotopic Mass: 207.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.4Ų

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Additional information on N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine

Introduction to N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine (CAS No. 2229523-18-4)

N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine (CAS No. 2229523-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine is composed of a pyridine ring substituted with a morpholine moiety and two methyl groups. The presence of these functional groups imparts specific pharmacological properties, making it a valuable candidate for drug development. Recent studies have highlighted its ability to modulate key biological pathways, including those involved in neurotransmitter regulation and cell signaling.

In the context of neurology, N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated its ability to enhance cognitive function and protect against neuronal damage. The compound's mechanism of action is thought to involve the modulation of glutamate receptors and the inhibition of oxidative stress, both of which are critical factors in the pathogenesis of these conditions.

Additionally, N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine has shown promise in oncology research. Studies have indicated that it can selectively target cancer cells by interfering with specific signaling pathways that are often dysregulated in tumors. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer. This selective targeting mechanism may reduce the side effects commonly associated with traditional chemotherapy agents.

The synthesis of N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine involves a multi-step process that includes the formation of the pyridine ring, introduction of the morpholine moiety, and subsequent methylation. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and potential clinical applications.

Pharmacokinetic studies have provided valuable insights into the behavior of N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine in biological systems. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that it could be administered orally, making it more convenient for patients and potentially reducing healthcare costs.

Toxicity studies have also been conducted to assess the safety profile of N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine. Preliminary results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of N,N-dimethyl-3-(morpholin-2-yl)pyridin-2-amine in human subjects. These trials are designed to provide robust data on its therapeutic potential and to identify any unforeseen issues that may arise during treatment. The results from these trials will be crucial in determining whether this compound can progress to later stages of drug development.

In conclusion, N,N-dimethyl-3-(morpholin-2-y l)pyridin - 2 - amine (CAS No. 2 2 95 0 4 - 18 - 4 ) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a compelling candidate for further investigation and potential clinical application. As research continues to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.

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